N-butyl-1-[7-(4-methylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]piperidine-3-carboxamide

• IUPAC Name: N-butyl-1-[7-(4-methylphenyl)-4-oxo-3H-thieno[3,2-d]pyrimidin-2-yl]piperidine-3-carboxamide
• InChI: InChI=1S/C23H28N4O2S/c1-3-4-11-24-21(28)17-6-5-12-27(13-17)23-25-19-18(14-30-20(19)22(29)26-23)16-9-7-15(2)8-10-16/h7-10,14,17H,3-6,11-13H2,1-2H3,(H,24,28)(H,25,26,29)
• InChI Key: SHZLFBYSFSOFIX-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)C1CCCN(C1)C2=NC3=C(C(=O)N2)SC=C3C4=CC=C(C=C4)C
• Molecular Formula: C23H28N4O2S
• Molecular Weight: 424.6 g/mol

Description

The compound is a complex organic molecule that contains several functional groups and rings, including a thieno[3,2-d]pyrimidin-2-yl ring, a piperidine ring, and a carboxamide group. It’s part of a class of compounds that have been studied for their potential biological activities.

Molecular Structure Analysis

The molecular structure of this compound is characterized by a thieno[3,2-d]pyrimidin-2-yl ring, a piperidine ring, and a carboxamide group. The pyrrolidine ring, a type of nitrogen heterocycle, is a key feature of this compound. The spatial orientation of substituents and the stereogenicity of carbons in the pyrrolidine ring can lead to different biological profiles of drug candidates.

Scientific Research Applications

Anticancer Applications

The synthesis and evaluation of novel piperidine derivatives have demonstrated significant anti-angiogenic and DNA cleavage activities, suggesting their potential as anticancer agents. These compounds efficiently blocked blood vessel formation in vivo and exhibited differential migration and band intensities in DNA binding/cleavage assays, indicating their efficacy in exerting both anti-angiogenic and cytotoxic effects (Vinaya Kambappa et al., 2017).

Antimicrobial Activity

Research on new pyridothienopyrimidines and pyridothienotriazines has shown that these compounds exhibit antimicrobial activities. This research highlights the potential of these compounds in developing new antimicrobial agents, which could be important for addressing drug-resistant bacterial infections (A. Abdel-rahman et al., 2002).

Future Directions

The compound belongs to a class of molecules that have shown potential in drug discovery. Future research could focus on further exploring the biological activities of these compounds, optimizing their synthesis methods, and investigating their safety profiles.